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Compound of Interest

Compound Name: 2-Amino-3-formylchromone

Cat. No.: B160151 Get Quote

Essential Safety and Handling Guide for 2-
Amino-3-formylchromone
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Amino-3-formylchromone. Adherence to these

procedures is vital for ensuring a safe laboratory environment and proper disposal of chemical

waste.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Amino-3-formylchromone is classified as a hazardous substance that can cause skin

irritation, serious eye irritation, and respiratory irritation.[1][2][3] It is imperative to use

appropriate personal protective equipment (PPE) to minimize exposure.[4][5][6]

Summary of Hazards and Required PPE:
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Hazard Classification GHS Hazard Statement
Recommended Personal
Protective Equipment
(PPE)

Skin Irritation (Category 2)
H315: Causes skin irritation[1]

[2][3]

Wear protective gloves and

impervious clothing.[1]

Eye Irritation (Category 2)
H319: Causes serious eye

irritation[1][2][3]

Wear tightly fitting safety

goggles with side-shields or a

face shield.[1][7]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation[1][2][8]

Use only in a well-ventilated

area.[1] If exposure limits are

exceeded or irritation is

experienced, use a full-face

respirator with an appropriate

dust mask (e.g., N95).[1][8]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:

Ensure adequate ventilation in the work area.[1][9] An operational fume hood is required for

all handling procedures.

Verify that eyewash stations and safety showers are readily accessible and in good working

order.[9]

Prepare the workspace by covering surfaces with absorbent, disposable bench paper.

Assemble all necessary equipment and reagents before handling the compound.

2. Donning Personal Protective Equipment (PPE):

Gloves: Wear powder-free nitrile or other chemically resistant gloves.[10] Double-gloving is

recommended.
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Eye/Face Protection: Wear chemical safety goggles that conform to EN 166 (EU) or NIOSH

(US) standards.[1] A face shield should be worn when there is a risk of splashing.[7]

Lab Coat: A clean, long-sleeved lab coat must be worn and fully fastened.

Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-

approved N95 dust mask or a full-face respirator is mandatory.[1][8]

3. Handling the Compound:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][2]

Weigh the compound in a fume hood or a ventilated balance enclosure to minimize dust

generation.

Handle the solid with appropriate tools (e.g., spatula) to avoid direct contact.

Keep the container tightly closed when not in use.[1]

4. In Case of Exposure:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][2]

If on Skin: Immediately wash the affected area with plenty of soap and water.[1][2] Remove

contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get medical help.

[1]

If in Eyes: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][9]

Disposal Plan
Proper disposal of 2-Amino-3-formylchromone and contaminated materials is crucial to

prevent environmental contamination and ensure safety.
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1. Waste Segregation and Collection:

Solid Waste: Collect all solid waste contaminated with 2-Amino-3-formylchromone,

including unused compound, contaminated PPE (gloves, weighing paper), and absorbent

materials from spill cleanups.

Place these materials in a dedicated, leak-proof, and clearly labeled hazardous waste

container. The container must be made of a material compatible with the chemical.

2. Labeling and Storage:

The hazardous waste container must be clearly labeled with "Hazardous Waste" and the

chemical name: "2-Amino-3-formylchromone".

Store the sealed waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

3. Final Disposal:

Dispose of the contents and container in accordance with all applicable local, state, and

federal regulations.[1]

Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on hazardous waste pickup and disposal procedures.

Experimental Workflow for Handling 2-Amino-3-
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Caption: Workflow for the safe handling and disposal of 2-Amino-3-formylchromone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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